Triisodecyl trimellitate

Specification

• CAS No.: 36631-30-8
• Molecular Formula: C39H66O6
• Molecular Weight: 630.9 g/mol
• IUPAC Name: tris(8-methylnonyl) benzene-1,2,4-tricarboxylate
• Standard InChI: InChI=1S/C39H66O6/c1-31(2)22-16-10-7-13-19-27-43-37(40)34-25-26-35(38(41)44-28-20-14-8-11-17-23-32(3)4)36(30-34)39(42)45-29-21-15-9-12-18-24-33(5)6/h25-26,30-33H,7-24,27-29H2,1-6H3
• Standard InChI Key: FJFYFBRNDHRTHL-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCCCC(C)C)C(=O)OCCCCCCCC(C)C
• Canonical SMILES: CC(C)CCCCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCCCC(C)C)C(=O)OCCCCCCCC(C)C

Introduction

Chemical Properties and Structure

Molecular Composition

Triisodecyl trimellitate has a defined chemical structure and composition that determines its functionality. Its chemical formula is C39H66O6, with a corresponding molecular weight of 630.94 g/mol. The molecule consists of a benzene ring with three carboxylic acid groups, each esterified with an isodecyl alcohol chain. This structure provides the molecule with its characteristic properties and functional behavior.

The chemical structure can be represented in SMILES notation as:
C1(C(=O)OCCCCCCCC(C)C)=CC(=CC=C1C(=O)OCCCCCCCC(C)C)C(=O)OCCCCCCCC(C)C

The InChI identifier for the compound is:
InChI=1/C39H66O6/c1-31(2)22-16-10-7-13-19-27-43-37(40)34-25-26-35(38(41)44-28-20-14-8-11-17-23-32(3)4)36(30-34)39(42)45-29-21-15-9-12-18-24-33(5)6/h25-26,30-33H,7-24,27-29H2,1-6H3

This complex chemical structure contributes to the compound's stability and compatibility with various polymer matrices.

Chemical Reactivity

Triisodecyl trimellitate exhibits relatively low chemical reactivity under normal conditions, which is one of its advantages as an industrial plasticizer. Its ester groups can undergo hydrolysis under extreme conditions, but the molecule is generally stable under typical processing and application conditions. This stability contributes to its effectiveness in long-term applications where chemical degradation must be minimized.

The compound's low reactivity also means it has excellent compatibility with various polymer systems, where it functions effectively without initiating undesirable chemical reactions that might compromise the integrity of the final product.

Physical Properties

Physical State and Appearance

At room temperature, triisodecyl trimellitate exists as a colorless to pale yellow liquid with a relatively high viscosity. This physical state facilitates its incorporation into various polymer formulations during processing. The compound's liquid nature enables efficient mixing and distribution within polymer matrices, allowing for uniform plasticization.

Physical Parameters

The physical properties of triisodecyl trimellitate are summarized in the following table:

Property	Value
Physical state	Liquid
Boiling point	335°C at 101,325 Pa
Flash point	520
Density	0.959 at 20°C
Viscosity	514 mm²/s
Pour point	-37°C
Vapor pressure	0 Pa at 25°C
Refractive index	1.4830
Water solubility	1.24 mg/L at 20°C
LogP	9.4 at 35°C

These physical parameters are significant for understanding the compound's behavior during processing and in final applications. For instance, its low water solubility (1.24 mg/L at 20°C) indicates its hydrophobic nature, which contributes to its effectiveness in providing water resistance to polymer formulations. Similarly, its high LogP value of 9.4 indicates strong lipophilicity, which influences its distribution and retention within polymer matrices.

Applications and Uses

Plasticizer Applications

The primary application of triisodecyl trimellitate is as a plasticizer in polymer systems, particularly in polyvinyl chloride (PVC) and other thermoplastics. As a plasticizer, it functions by positioning itself between polymer chains, increasing the free volume and thereby enhancing flexibility, workability, and durability of the polymer material. The compound's high molecular weight and structural complexity contribute to its low migration tendency, making it particularly valuable in applications where plasticizer permanence is critical.

Triisodecyl trimellitate's effectiveness as a plasticizer is evidenced by its ability to improve the processing characteristics of polymers while enhancing their end-use properties. Its compatibility with various polymer systems allows for versatile application across different formulation types.

Industry-Specific Applications

Beyond its general use as a plasticizer, triisodecyl trimellitate finds specific applications in several industries:

• Automotive industry: Used in manufacturing flexible PVC components for vehicles, including interior trim, wire insulation, and flexible tubing systems.

• Construction materials: Incorporated into PVC profiles, flooring, roofing membranes, and other building materials where flexibility and durability are required.

• Cable and wire industries: Utilized in insulation and jacketing compounds where heat resistance and electrical properties are crucial.

• Medical devices: In some applications, used in medical-grade PVC formulations where plasticizer permanence is essential.

• Consumer products: Found in various consumer goods requiring flexible PVC components.

The compound's thermal stability makes it particularly valuable in applications where the final product may be exposed to elevated temperatures or temperature fluctuations during use.

Advantages in Specific Applications

Triisodecyl trimellitate offers several advantages in specialized applications:

• High-temperature environments: Its excellent thermal stability and low volatility make it suitable for applications exposed to elevated temperatures.

• Outdoor applications: The compound's resistance to extraction by water and low tendency to migrate contribute to its effectiveness in outdoor products exposed to weathering.

• Long-lifecycle products: Its permanence within polymer matrices makes it valuable for products with extended service lives.

These specific advantages have positioned triisodecyl trimellitate as a preferred plasticizer in numerous high-performance applications.

Market Information

Market Applications and Trends

While specific market data is limited in the provided search results, the applications and properties of triisodecyl trimellitate suggest several market trends:

• Growing demand in high-performance plasticizer applications, particularly where thermal stability and low migration are required.

• Continued relevance in PVC formulations for automotive, construction, and industrial applications.

• Potential expansion into specialized applications requiring superior plasticizer performance characteristics.

The compound's technical properties position it favorably in markets where regulatory constraints may impact the use of alternative plasticizers with less favorable toxicological profiles.